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Compound of Interest

Compound Name: Direct Black BH
CAS No.: 25180-19-2
Cat. No.: B13760584
Get Quote
. J

Executive Summary & Critical Identification

Direct Black BH is a trade name most commonly associated with C.I.[1] Direct Black 22 (CAS:
25180-19-2).[1] However, due to loose nomenclature in the dye industry, it is frequently
confused with or substituted for C.I. Direct Black 38 (CAS: 1937-37-7), a benzidine-based dye
and a known human carcinogen.[1][2][3][4]

Operational Directive: Before handling, you must verify the CAS number on your specific

reagent bottle.
e Scenario A (CAS 25180-19-2): Treat as a Toxic/Irritant Organic Dye.[1]
e Scenario B (CAS 1937-37-7): Treat as a Select Carcinogen (Benzidine congener).[1]

This guide provides a "Universal High-Hazard" protocol that ensures safety compliance for both
scenarios, prioritizing the stricter containment required for benzidine-based compounds.

Technical Hazard Profile
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To ensure scientific integrity, we must understand the mechanism of toxicity. Direct dyes are
azo compounds (

)-[11[4][5]

e The Azo Reduction Hazard: In vivo (metabolism) or in the environment (anaerobic bacteria),
the azo linkage cleaves.

o Direct Black 38 cleaves to release Benzidine, a potent bladder carcinogen.[2][6]

o Direct Black 22 cleaves to aromatic amines that are skin/eye irritants and potential
sensitizers, though less aggressively carcinogenic than benzidine.

e Environmental Fate: Azo dyes are recalcitrant in aerobic wastewater treatment but degrade
anaerobically to toxic amines. Drain disposal is strictly prohibited.

Physicochemical Data Tahle
Direct Black 22 (Standard Direct Black 38 (High

Property BH) Hazard Variant)

CAS Number 25180-19-2 1937-37-7

Physical State Black/Dark Grey Powder Black/Reddish-Grey Powder
Solubility Soluble in water (~40 g/L) Soluble in water

pH Sensitivity Stable pH 6-9 Precipitates in strong acid
Primary Hazard Eye/Skin Irritant, Sensitizer Carcinogen (Cat 1B), Mutagen
RCRA Status Characteristic (if applicable) Listed Constituent (Benzidine)

Operational Workflow: Decision Logic

The following decision tree outlines the logical flow for categorizing and disposing of Direct
Black waste.
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Waste Generation

STEP 1: Verify CAS Number

PROTOCOL A: PROTOCOL B:
Carcinogen Handling Irritant/Toxic Handling
(Double Bag, Cytotoxic Label) (Standard Haz Waste)

Solid Liquid
Solid Waste Liquid Waste
(Powder, contaminated gloves) (Stock solutions, buffers)

Container: Wide-mouth HDPE Container: Carboy (HDPE/Glass)
Label: 'Solid Hazardous Waste' Label: 'Aqueous Waste with Azo Dye'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for classifying and routing Direct Black BH waste streams.
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Detailed Disposal Procedures
A. Personal Protective Equipment (PPE)

e Respiratory: N95 minimum for weighing powder. If handling CAS 1937-37-7 (DB38), use a
P100 respirator or work strictly inside a fume hood.[1]

o Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1] Azo dyes can diffuse through

latex.

» Clothing: Lab coat buttoned to the neck. Tyvek sleeves recommended for stock solution

preparation.

B. Solid Waste Disposal

e Items: Unused powder, contaminated paper towels, weigh boats, gloves.
e Protocol:

Place waste into a clear polyethylene bag (primary containment).[1]

[¢]

[e]

Seal the bag with tape or a zip tie.

Place the sealed bag into a wide-mouth HDPE drum or approved hazardous waste pail.

o

o

Labeling:
» For CAS 25180-19-2: "Hazardous Waste - Solid - Direct Black 22 - Irritant.”[1]

s For CAS 1937-37-7: "Hazardous Waste - Solid - Direct Black 38 - CANCER SUSPECT
AGENT."[1]

C. Liquid Waste Disposal

» Items: Dye baths, stock solutions, rinse water.
e Protocol:

o Do NOT adjust pH unless the solution is reactive (unlikely with these dyes). Keep pH
neutral (6-8) to prevent accidental precipitation or gas generation.[1]
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Use a dedicated HDPE or Glass Carboy.

[e]

o

Fill to 90% capacity only (leave headspace).[1]

[¢]

Segregation: Do not mix with oxidizers (e.g., bleach, peroxide) in the waste stream, as this
can cause exothermic reactions or release toxic chloramines.

[¢]

Labeling: "Agueous Waste - Contains Azo Dyes (Direct Black BH) - Toxic."[1]

D. Spill Cleanup & Decontamination

If powder is spilled, do not dry sweep (creates dust).[1]
o Cover: Lay wet paper towels over the spill to dampen the powder.
e Scoop: Carefully scoop the damp material into a waste container.
o Decontaminate Surface:

o Wash surface with an aqueous detergent (Alconox/SDS).[1]

o Scientific Rationale: Azo dyes are generally water-soluble.[1] Organic solvents
(acetone/ethanol) may spread the dye or drive it deeper into surface pores.[1]

o Rinse with water.[7][8][9] Collect all rinseate as liquid hazardous waste.

 Verification: Wipe the area with a white solvent-dampened swab. If color persists, repeat

cleaning.

Professional Waste Management Handover

o Destruction Method: The only acceptable final disposal method for azo dyes is High-
Temperature Incineration with flue gas scrubbing.[1] This ensures the thermal destruction of
the azo bond and any aromatic amine byproducts.

e Regulatory Code (USA):

o While Direct Black 22 is not explicitly P-listed, it falls under general "Toxic" characteristics

if bioassay fails.[1]
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o Direct Black 38 (Benzidine-based) is strictly regulated.[1] Ensure your manifest reflects
"Potential Carcinogen” to protect downstream waste handlers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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